Cas no 931-40-8 (4-(Hydroxymethyl)-1,3-dioxolan-2-one)

4-(Hydroxymethyl)-1,3-dioxolan-2-one is a cyclic carbonate derivative with a hydroxymethyl functional group, offering versatility in organic synthesis and polymer applications. Its reactive hydroxyl and carbonate groups enable its use as a monomer for polycarbonates and polyurethanes, contributing to materials with enhanced thermal stability and mechanical properties. The compound is also valuable as a precursor in pharmaceutical intermediates and electrolyte additives for lithium-ion batteries, where its polar structure improves ionic conductivity. Its bifunctional reactivity allows for selective modifications, making it useful in crosslinking reactions and fine chemical synthesis. The product is typically handled under controlled conditions due to its sensitivity to moisture and heat.
4-(Hydroxymethyl)-1,3-dioxolan-2-one structure
931-40-8 structure
Product Name:4-(Hydroxymethyl)-1,3-dioxolan-2-one
CAS No:931-40-8
MF:C4H6O4
MW:118.088041782379
MDL:MFCD00085561
CID:811115
PubChem ID:87570458
Update Time:2025-06-15

4-(Hydroxymethyl)-1,3-dioxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolan-2-one,4-(hydroxymethyl)-
    • Glycerol 1,2-Carbonate
    • 4-(hydroxymethyl)-1,3-dioxolan-2-one
    • 4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE
    • GLYCEROL CARBONATE
    • 4-Hydroxymethyl-2-oxo-1,3-dioxolane
    • 1,3-Dioxolan-2-one, 4-(hydroxymethyl)-
    • hydroxymethyl dioxolanone
    • glycerin carbonate
    • NSC60535
    • Glycerol1,2-Carbonate
    • JFMGYULNQJPJCY-UHFFFAOYSA-N
    • 4-hydroxymethyl-[1,3]dioxolan-2-one
    • 4-(Hydroxymethyl)-1,3-dioxolan-2-one (ACI)
    • Carbonic acid, (hydroxymethyl)ethylene ester (6CI)
    • Carbonic acid, cyclic (hydroxymethyl)ethylene ester (7CI, 8CI)
    • (2-Oxo-1,3-dioxolan-4-yl)methanol
    • 2-Oxo-1,3-dioxolane-4-methanol
    • 3-Hydroxypropene carbonate
    • 3-Hydroxypropylene carbonate
    • 4-Hydroxymethyl-1,3-dioxolane-2-one
    • 4-Methylolethylene carbonate
    • Glycerine carbonate
    • Glycerol cyclic 1,2-carbonate
    • Jeffsol GC
    • NSC 60535
    • Racemic glycerol 1,2-carbonate
    • 4-(Hydroxymethyl)-1,3-dioxolan-2-one
    • MDL： MFCD00085561
    • Inchi： 1S/C4H6O4/c5-1-3-2-7-4(6)8-3/h3,5H,1-2H2
    • InChI Key： JFMGYULNQJPJCY-UHFFFAOYSA-N
    • SMILES： O=C1OC(CO)CO1

Computed Properties

  • Exact Mass: 118.02700
  • Monoisotopic Mass: 118.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.5
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4 g/mL at 25 °C(lit.)
  • Boiling Point: 160°C/0.8mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.469(lit.)
  • PSA: 55.76000
  • LogP: -0.48590
  • Solubility: Not determined

4-(Hydroxymethyl)-1,3-dioxolan-2-one Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Safety Instruction： S23
  • Storage Condition：Sealed in dry,Room Temperature

4-(Hydroxymethyl)-1,3-dioxolan-2-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Hydroxymethyl)-1,3-dioxolan-2-one Pricemore >>

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4-(Hydroxymethyl)-1,3-dioxolan-2-one Production Method

Production Method 1

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Carbon ;  3 h, 80 °C
Reference
Carbon-SO3Na Catalysed Synthesis of Glycerol Carbonate via Transesterification of Glycerol and Dimethyl Carbonate
Sandhya Rani, Gundabathini; Jyotsna, Adigopula; Prabhavathi Devi, Bethala L. A., ChemistrySelect, 2022, 7(47),

Production Method 2

556-52-5 556-52-5
931-40-8 931-40-8
Reaction Conditions
1.1 4 h, 20 bar, 90 °C
Reference
Halide aided synergistic ring opening mechanism of epoxides and their cycloaddition to CO2 using MCM-41-imidazolium bromide catalyst
Adam, Farook; Appaturi, Jimmy Nelson; Ng, Eng-Poh, Journal of Molecular Catalysis A: Chemical, 2014, 386, 42-48

Production Method 3

556-52-5 556-52-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Pentaerythritol ,  Tetrabutylammonium iodide ;  1 min, 4 bar, rt; rt → 70 °C; 16 h, 70 °C
Reference
Cycloaddition of carbon dioxide and epoxides using pentaerythritol and halides as dual catalyst system
Wilhelm, Michael E.; Anthofer, Michael H.; Cokoja, Mirza; Markovits, Iulius I. E.; Herrmann, Wolfgang A.; et al, ChemSusChem, 2014, 7(5), 1357-1360

Production Method 4

556-52-5 556-52-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Aluminum(1+), ethyl[N,N,N-tributyl-3-[[[2-[[[5-(1,1-dimethylethyl)-2-(hydroxy-κO… ;  5 h, 1 MPa, 120 °C
Reference
Method for preparing highly active bifunctional catalyst for reaction of carbon dioxide and epoxy alkane to prepare cyclic carbonate and its application
, China, , ,

Production Method 5

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 4 h, 70 - 100 °C
Reference
Method for preparing glycerol carbonate from biodiesel based glycerol and dimethyl carbonate
, China, , ,

Production Method 6

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Selenium Solvents: Dimethylformamide ;  24 h, 0.1 MPa, 20 °C
Reference
Facile synthesis of glycerol carbonate from glycerol using selenium-catalyzed carbonylation with carbon monoxide
Mizuno, Takumi; Nakai, Takeo; Mihara, Masatoshi, Heteroatom Chemistry, 2010, 21(7), 541-545

Production Method 7

530-62-1 530-62-1
56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt → 0 °C
1.2 rt → 40 °C; 10 min, 40 °C; 40 °C → rt
1.3 Reagents: Hydrogen ion Solvents: Water ;  pH 7.0, rt
Reference
Process for manufacturing of glycerin carbonate
, Brazil, , ,

Production Method 8

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: 1H-Imidazolium, 3-butyl-2-carboxy-1-methyl-, inner salt Solvents: Water ;  80 min, 74 °C
Reference
Imidazolium-2-carboxylate as an efficient, expeditious and eco-friendly organocatalyst for glycerol carbonate synthesis
Naik, Prashant U.; Petitjean, Laetitia; Refes, Karima; Picquet, Michel; Plasseraud, Laurent, Advanced Synthesis & Catalysis, 2009, 351, 1753-1756

Production Method 9

556-52-5 556-52-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Zinc, dibromobis(1,3,5,7-tetraazatricyclo[3.3.1.13,7]decane-N1)-, (T-4)- ;  12 h, 1.5 MPa, 60 °C
Reference
Hexamethylenetetramine Complexes as Easy-to-Handle and Efficient Lewis Acid-Base Heterogeneous Catalysts for Coupling of CO2 under Mild Conditions
Lan, Dong-Hui; Chen, Kun; Zhu, Heng-Jun; Shen, Jing; Wu, Shui-Sheng; et al, Industrial & Engineering Chemistry Research, 2022, 61(31), 11390-11396

Production Method 10

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: 1-Butyl-3-methylimidazolium hydrogen carbonate ;  rt → 65 °C; 1.5 h, 65 °C
Reference
Application of dialkylimidazolium bicarbonate as catalyst in catalytic synthesis of glycerol carbonate
, China, , ,

Production Method 11

556-52-5 556-52-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Tetrabutylammonium iodide ,  2279076-92-3 ;  10 bar, 25 °C → 120 °C; 18 h, 120 °C
Reference
New zinc/tetradentate N4 ligand complexes: Efficient catalysts for solvent-free preparation of cyclic carbonates by CO2/epoxide coupling
Karame, Iyad; Zaher, Samira; Eid, Nadim ; Christ, Lorraine, Molecular Catalysis, 2018, 456, 87-95

Production Method 12

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Trisodium phosphate ;  60 min, 70 °C
Reference
Glycerol carbonate synthesis from glycerol and dimethyl carbonate using trisodium phosphate
Okoye, P. U.; Abdullah, A. Z.; Hameed, B. H., Journal of the Taiwan Institute of Chemical Engineers, 2016, 68, 51-58

Production Method 13

556-52-5 556-52-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: 1H-Imidazolium, 3-(2-chloroethyl)-1-[3-(trihydroxysilyl)propyl]-, chloride (1:1) (MCM-41 supported) ;  4 h, 20 bar, 90 °C
Reference
Solid imidazolium halide catalysts for the solvent-free synthesis of glycerol carbonate
Appaturi, Jimmy Nelson; Ng, Eng-Poh; Adam, Farook, Journal of CO2 Utilization, 2014, 6, 69-74

Production Method 14

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Calcium magnesium oxide (Ca0.8Mg1.2O2) ;  90 min, 70 °C
Reference
Mg1+xCa1-xO2 as reusable and efficient heterogeneous catalyst for the synthesis of glycerol carbonate via the transesterification of glycerol with dimethyl carbonate
Khayoon, M. S.; Hameed, B. H., Applied Catalysis, 2013, 466, 272-281

Production Method 15

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Mg Al Hydrotalcite (anion-exchanged) ;  6 h, 403 K
Reference
Tunable basic and textural properties of hydrotalcite derived materials for transesterification of glycerol
Alvarez, M. G.; Chimentao, R. J.; Figueras, F.; Medina, F., Applied Clay Science, 2012, 58, 16-24

Production Method 16

556-52-5 556-52-5
931-40-8 931-40-8
Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide Catalysts: Stereoisomer of bis[[4,4′-[(1R,2R)-1,2-cyclohexanediyldi(nitrilo-κN)]bis[2-penta… ;  24 h, 1 atm, 26 °C
Reference
Bimetallic aluminium(acen) complexes as catalysts for the synthesis of cyclic carbonates from carbon dioxide and epoxides
North, Michael; Young, Carl, Catalysis Science & Technology, 2011, 1(1), 93-99

Production Method 17

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Aluminate (Al(OH)63-), (OC-6-11)-, magnesium carbonate hydroxide (2:5:1:2) Solvents: Dimethylformamide ;  2 h, 100 °C
Reference
Method for preparation of glycerin carbonate
, Japan, , ,

Production Method 18

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Potassium carbonate ;  5 h, 71 - 76 °C
Reference
Synthesis of glycerol carbonate from glycerol, a by-product of biodiesel production
Herseczki, Zsanett; Varga, Tamas; Marton, Gyula, International Journal of Chemical Reactor Engineering, 2009, 7,

Production Method 19

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Stereoisomer of octabutyldi-μ-chlorodichlorodi-μ3-oxotetratin ;  2 h, 100 °C; 100 °C → rt
Reference
Effect of lipophilicity of catalyst in cyclic carbonate formation by transesterification of polyhydric alcohols
Patel, Yogesh; George, Jimil; Pillai, S. Muthukumaru; Munshi, Pradip, Green Chemistry, 2009, 11(7), 1056-1060

Production Method 20

56-81-5 56-81-5
931-40-8 931-40-8
Reaction Conditions
1.1 Catalysts: Dabco ;  16 h, 75 °C
Reference
Carbonate couplers and functional cyclic carbonates from amino acids and glucosamine
Fricke, Nicole; Keul, Helmut; Moeller, Martin, Macromolecular Chemistry and Physics, 2009, 210(3-4), 242-255

4-(Hydroxymethyl)-1,3-dioxolan-2-one Raw materials

4-(Hydroxymethyl)-1,3-dioxolan-2-one Preparation Products

4-(Hydroxymethyl)-1,3-dioxolan-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:931-40-8)4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE
Order Number:LE8456
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
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Additional information on 4-(Hydroxymethyl)-1,3-dioxolan-2-one

Recent Advances in the Application of 4-(Hydroxymethyl)-1,3-dioxolan-2-one (CAS: 931-40-8) in Chemical Biology and Pharmaceutical Research

4-(Hydroxymethyl)-1,3-dioxolan-2-one (CAS: 931-40-8), a cyclic carbonate derivative, has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug delivery, polymer chemistry, and biocatalysis. This compound, characterized by its hydroxymethyl and cyclic carbonate functionalities, serves as a key intermediate in the synthesis of various bioactive molecules and functional materials. Recent studies have explored its utility in developing novel drug carriers, biodegradable polymers, and enzyme inhibitors, highlighting its broad applicability in the life sciences.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Hydroxymethyl)-1,3-dioxolan-2-one as a building block for pH-responsive drug delivery systems. Researchers synthesized a series of polymer-drug conjugates, leveraging the compound's ability to undergo controlled hydrolysis under acidic conditions, mimicking the tumor microenvironment. The study reported enhanced drug release kinetics and improved therapeutic efficacy in preclinical models of breast cancer, suggesting its potential for targeted cancer therapy.

In the field of biocatalysis, a recent breakthrough published in ACS Catalysis (2024) highlighted the compound's role as a substrate for engineered carbonic anhydrases. The study revealed that 4-(Hydroxymethyl)-1,3-dioxolan-2-one could be selectively transformed into valuable chiral intermediates with high enantioselectivity (up to 99% ee) using optimized enzyme variants. This finding opens new avenues for sustainable synthesis of optically active pharmaceuticals, aligning with the growing demand for green chemistry approaches in drug manufacturing.

Material science applications have also benefited from recent advancements involving this compound. A 2024 Nature Communications paper described its incorporation into self-healing polycarbonate networks, where the hydroxymethyl group facilitated dynamic covalent bonding. The resulting materials exhibited remarkable mechanical properties and autonomous repair capabilities at physiological temperatures, making them promising candidates for medical implants and tissue engineering scaffolds.

From a safety and pharmacokinetics perspective, recent toxicological studies (2023, Regulatory Toxicology and Pharmacology) have provided comprehensive data on 4-(Hydroxymethyl)-1,3-dioxolan-2-one, establishing its favorable safety profile at therapeutic doses. Metabolic studies using radiolabeled compounds demonstrated rapid clearance and minimal tissue accumulation, addressing previous concerns about potential bioaccumulation of cyclic carbonate derivatives.

Looking forward, the unique chemical properties of 4-(Hydroxymethyl)-1,3-dioxolan-2-one continue to inspire innovative applications across multiple disciplines. Current research directions include its exploration as a covalent warhead in targeted protein degradation strategies and as a modular component in mRNA vaccine delivery systems. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.

931-40-8 (4-(Hydroxymethyl)-1,3-dioxolan-2-one) Related Products

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:931-40-8)4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE
LE8456
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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